Cas no 91132-38-6 (2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-)

2H-1,4-Benzothiazin-3(4H)-one, 2-propyl- structure
91132-38-6 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-
CAS No:91132-38-6
MF:C11H13NOS
MW:207.292021512985
CID:749420
PubChem ID:9990609
Update Time:2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-
    • 2-propyl-4H-1,4-benzothiazin-3-one
    • DTXSID20433770
    • 91132-38-6
    • SCHEMBL5671154
    • Inchi: 1S/C11H13NOS/c1-2-5-10-11(13)12-8-6-3-4-7-9(8)14-10/h3-4,6-7,10H,2,5H2,1H3,(H,12,13)
    • InChI Key: HYPGKVVWNUUUIP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC(C1CCC)=O

Computed Properties

  • Exact Mass: 207.07178521g/mol
  • Monoisotopic Mass: 207.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų
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